1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium

• Molecular Formula: C23H17ClN2O4S
• Molecular Weight: 452.9 g/mol
• IUPAC Name: (3Z)-3-(4-chlorophenyl)sulfonylimino-2-(3,4-dimethylpyridin-1-ium-1-yl)-4-oxonaphthalen-1-olate
• InChI: InChI=1S/C23H17ClN2O4S/c1-14-11-12-26(13-15(14)2)21-20(22(27)18-5-3-4-6-19(18)23(21)28)25-31(29,30)17-9-7-16(24)8-10-17/h3-13H,1-2H3
• InChI Key: KZXNUHRCXZTEFW-UHFFFAOYSA-N
• Isomeric SMILES: CC1=C(C=[N+](C=C1)C\2=C(C3=CC=CC=C3C(=O)/C2=N/S(=O)(=O)C4=CC=C(C=C4)Cl)[O-])C
• SMILES: CC1=C(C=[N+](C=C1)C2=C(C3=CC=CC=C3C(=O)C2=NS(=O)(=O)C4=CC=C(C=C4)Cl)[O-])C

Description

1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium, also known as CSPD, is a chemical compound that has gained attention in scientific research due to its potential use in various fields.

Mechanism of Action

The mechanism of action of 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium involves its ability to bind to certain enzymes and proteins, resulting in a change in fluorescence. This change in fluorescence can be used to detect the presence of these enzymes and proteins in biological samples. 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium has also been shown to inhibit the activity of certain enzymes, which may be useful in the treatment of certain diseases.
Biochemical and Physiological Effects:
1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium has been shown to have a low toxicity profile and is generally considered safe for use in laboratory experiments. However, further studies are needed to determine the long-term effects of 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium on biological systems.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium in laboratory experiments is its high sensitivity and specificity for detecting certain enzymes and proteins. Additionally, 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium is relatively easy to synthesize and purify. However, one limitation of using 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium is its limited solubility in aqueous solutions, which may affect its effectiveness in certain experiments.

Future Directions

There are several future directions for research related to 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium. One area of research is the development of new biosensors using 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium for the detection of various biomolecules. Additionally, further studies are needed to determine the potential use of 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium in the treatment of certain diseases. Finally, research is needed to optimize the synthesis and purification of 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium to improve its effectiveness in laboratory experiments.
Conclusion:
In conclusion, 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium is a chemical compound that has gained attention in scientific research due to its potential use in various fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions related to 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium have been discussed. Further research is needed to fully understand the potential of 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium in scientific research.

Synthesis Methods

The synthesis of 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium involves the reaction of 4-chlorobenzenesulfonyl chloride with 1,4-dihydro-2-naphthoic acid to form 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl) -3,4-dimethylpyridinium chloride. This compound is then purified to obtain 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium.

Scientific Research Applications

1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium has been studied for its potential use in various fields of scientific research. It has been used as a fluorescent probe to detect the presence of certain enzymes and proteins in biological samples. 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium has also been used in the development of biosensors for the detection of various biomolecules. Additionally, 1-(3-{[(4-Chlorophenyl)sulfonyl]amidyl}-1,4-dioxo-1,4-dihydro-2-naphthalenyl)-3,4-dimethylpyridinium has been studied for its potential use in the treatment of certain diseases, such as cancer and Alzheimer's disease.